3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol

• CAS RN: 14022-19-6
• Molecular Formula: C11H19NO2S4
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol
• InChI: InChI=1S/C11H19NO2S4/c1-12-6(10-8(13)4-15-17-10)2-3-7(12)11-9(14)5-16-18-11/h6-11,13-14H,2-5H2,1H3/t6?,7?,8-,9?,10+,11?/m0/s1
• InChI Key: BEZBZIDWLUURMB-MTOYBYJQSA-N
• Isomeric SMILES: CN1C(CCC1C2C(CSS2)O)[C@@H]3[C@H](CSS3)O
• SMILES: CN1C(CCC1C2C(CSS2)O)C3C(CSS3)O
• synonyms: is-1,2-dithioalanylpyrrolidine; gerrardine

Description

3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. It is a potent antioxidant and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol involves its ability to scavenge free radicals and reduce oxidative stress. It can also activate various signaling pathways that regulate cell growth, differentiation, and apoptosis. Additionally, this compound can modulate the expression of various genes involved in inflammation, angiogenesis, and immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the target cells and tissues. This compound can regulate the activity of various enzymes involved in oxidative stress, inflammation, and metabolism. It can also modulate the levels of various signaling molecules, such as cytokines, growth factors, and hormones. Additionally, this compound can affect the expression of various genes involved in cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol in lab experiments include its potent antioxidant properties, its ability to regulate various signaling pathways, and its potential in the treatment of various diseases. However, this compound has some limitations, including its stability and solubility in aqueous solutions, its potential toxicity at high concentrations, and its potential interactions with other compounds.

Future Directions

There are several future directions for research on 3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol. These include further studies on its mechanism of action, optimization of its synthesis method, development of new formulations for improved stability and solubility, and evaluation of its potential in clinical trials for the treatment of various diseases. Additionally, this compound can be used as a tool for studying oxidative stress, inflammation, and metabolism in various biological systems.

Synthesis Methods

The synthesis of 3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol involves the reaction of 1-methyl-2-pyrrolidinone with dithioacetal in the presence of a catalyst. The resulting compound is then subjected to a reduction reaction using sodium borohydride to obtain the final product. The synthesis method is well-established and has been optimized for large-scale production.

Scientific Research Applications

3-[5-[(3R,4S)-4-hydroxydithiolan-3-yl]-1-methylpyrrolidin-2-yl]dithiolan-4-ol has been extensively studied for its potential in various fields of scientific research. It has been shown to have potent antioxidant properties and can scavenge free radicals, protecting cells from oxidative damage. This compound has also shown promising results in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.